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Compound of Interest

Compound Name: Oleyl benzoate

Cat. No.: B1252080

Oleyl Benzoate: A Comprehensive Material
Safety Data Sheet

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the material safety data for
Oleyl Benzoate. Given the limited availability of a specific Material Safety Data Sheet (MSDS)
for Oleyl Benzoate, this document synthesizes available data for structurally similar long-chain
alkyl benzoates, such as C12-15 alkyl benzoate, stearyl benzoate, and isostearyl benzoate,
along with data for its constituent parts, benzoic acid and oleyl alcohol. This approach provides
a robust safety profile to guide researchers and professionals in the safe handling and use of
this compound.

Chemical Identification and Physical Properties

Oleyl Benzoate is the ester of oleyl alcohol and benzoic acid. As specific quantitative data for
Oleyl Benzoate is scarce, the following table includes data for structurally related long-chain
alkyl benzoates to provide an informed estimation of its physical and chemical properties.
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Value (for structurally
Property L. Reference Compound(s)
similar compounds)

Appearance Clear, oil-soluble liquid C12-15 Alkyl Benzoate
od Mild, characteristic or C12-15 Alkyl Benzoate,
or
practically odorless Isostearyl Benzoate[1]
Boiling Point 467.51 °C (estimated) Stearyl Benzoate[2]
Flash Point 197.7 °C (estimated) Stearyl Benzoate[2]
- Insoluble in water; Soluble in
Solubility i C12-15 Alkyl Benzoate[3]
0i
LogP (o/w) 10.786 (estimated) Stearyl Benzoate[2]

Toxicological Profile

The toxicological data for long-chain alkyl benzoates, including C12-15 alkyl benzoate, suggest
a low order of toxicity. The Cosmetic Ingredient Review (CIR) Expert Panel has assessed the
safety of a series of alkyl benzoates and concluded them to be safe as used in cosmetic
products.[3][4][5]
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Toxicological Endpoint

Result

Reference Compound(s) /
Guideline

Acute Oral Toxicity

LD50 > 5 g/kg (rats)

Isostearyl Benzoate[1]

Acute Dermal Toxicity

LD50 > 2000 mg/kg (rabbit)

C12-15 Alkyl Benzoate[6]

Skin Irritation

Not an irritant or slightly

irritating

C12-15 Alkyl Benzoate,
Isostearyl Benzoate[1][3][6]

Eye Irritation

Not an irritant or may be a

slight irritant

C12-15 Alkyl Benzoate,
Isostearyl Benzoate[1][3][6][7]

Skin Sensitization

Not a sensitizer

C12-15 Alkyl Benzoate[3]

Mutagenicity/Genotoxicity

Not mutagenic

C12-15 Alkyl Benzoate[3]

Reproductive and

Developmental Toxicity

Benzoic acid and tested
component alcohols are not
reproductive or developmental

toxicants.

Alkyl Benzoates (group

assessment)[5]

Carcinogenicity

Carcinogenicity data were not
available, but available data
indicated that these alkyl
benzoate cosmetic ingredients
are not genotoxic. Benzoic
acid and tested component

alcohols are not carcinogenic.

Alkyl Benzoates (group

assessment)[5]

Hazard Identification and GHS Classification

Based on the available data for similar long-chain alkyl benzoates, Oleyl Benzoate is not

expected to be classified as a hazardous substance under the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS).

Pictograms: None Signal Word: None Hazard Statements: None Precautionary Statements:

None

Experimental Protocols
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The toxicological data for alkyl benzoates are typically generated following standardized
experimental protocols, such as those established by the Organisation for Economic Co-
operation and Development (OECD). Below are brief descriptions of the methodologies for key
toxicological endpoints.

Acute Dermal Irritation/Corrosion (OECD 404)

This test is designed to assess the potential of a substance to cause skin irritation or corrosion.

e Principle: A single dose of the test substance is applied to the skin of an experimental animal
(typically a rabbit). The site is observed for signs of erythema (redness) and edema
(swelling) at specified intervals.

e Procedure:

o The test substance is applied to a small area of shaved skin (approximately 6 cm?2) and
covered with a gauze patch.

o The patch is removed after a set exposure period (e.g., 4 hours).

o The skin is evaluated for erythema and edema at 1, 24, 48, and 72 hours after patch
removal.

o Scores are assigned based on the severity of the reactions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Oleyl benzoate material safety data sheet (MSDS)
information]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1252080#oleyl-benzoate-material-safety-data-sheet-
msds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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